Cas no 26020-48-4 (3,4,5-Trichloro-2-thiophenecarboxylic Acid)
26020-48-4 structure
Product Name:3,4,5-Trichloro-2-thiophenecarboxylic Acid
CAS No:26020-48-4
MF:C5HCl3O2S
MW:231.48423743248
MDL:MFCD00092429
CID:88638
PubChem ID:4168584
Update Time:2025-04-18
3,4,5-Trichloro-2-thiophenecarboxylic Acid Chemical and Physical Properties
Names and Identifiers
-
- 3,4,5-Trichlorothiophene-2-carboxylic acid
- 3,4,5-trichloro-2-Thiophenecarboxylic acid
- 2-Carboxy-3,4,5-trichlorothiophene
- 3,4,5-Trichlor-2-thiophencarbonsaeure
- 3,4,5-trichloro-thiophene-2-carboxylic acid
- trichloro-2-thiophene carboxylic acid
- trichloro-thiophene-2-carboxylic acid
- FVFYTPFJDMYLJS-UHFFFAOYSA-N
- VT20165
- FCH1320498
- SY247159
- ST50408343
- 3,4,5-trichlorothio-phene-2-carboxylic acid
- 3,4,5-tris(chloranyl)thiophene-2-carboxylic acid
- A818141
- 26020-48-4
- DTXSID20400205
- FT-0614133
- AC5753
- AS-65369
- AKOS024318943
- SCHEMBL978687
- MFCD00092429
- trichlorothiophene-2-carboxylic acid
- 3,4,5-trichlorothiophene-2-carboxylicAcid
- BCP30049
- CS-0157950
- DB-046817
- 3,4,5-Trichloro-2-thiophenecarboxylic Acid
-
- MDL： MFCD00092429
- Inchi： 1S/C5HCl3O2S/c6-1-2(7)4(8)11-3(1)5(9)10/h(H,9,10)
- InChI Key： FVFYTPFJDMYLJS-UHFFFAOYSA-N
- SMILES： ClC1C(=C(SC=1C(=O)O)Cl)Cl
- BRN： 155175
Computed Properties
- Exact Mass: 229.87600
- Monoisotopic Mass: 229.876
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 11
- Rotatable Bond Count: 1
- Complexity: 177
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 65.5
- XLogP3: 3.7
Experimental Properties
- Color/Form: Not determined
- Density: 1.818
- Melting Point: 226-228°C
- Boiling Point: NA
- Flash Point: 156.7°C
- Refractive Index: 1.646
- Water Partition Coefficient: Insoluble in water.
- PSA: 65.54000
- LogP: 3.40650
- Solubility: Not determined
3,4,5-Trichloro-2-thiophenecarboxylic Acid Security Information
- Hazard Statement： CAUTION: May irritate eyes, skin
- Hazard Category Code： 36/37/38
- Safety Instruction： S26-S36
- Risk Phrases：R36/37/38
- Safety Term：S26;S36
3,4,5-Trichloro-2-thiophenecarboxylic Acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-IP382-1g |
3,4,5-Trichloro-2-thiophenecarboxylic Acid |
26020-48-4 | 95+% | 1g |
2127.0CNY | 2021-07-14 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-IP382-200mg |
3,4,5-Trichloro-2-thiophenecarboxylic Acid |
26020-48-4 | 95+% | 200mg |
835.0CNY | 2021-07-14 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-IP382-50mg |
3,4,5-Trichloro-2-thiophenecarboxylic Acid |
26020-48-4 | 95+% | 50mg |
473.0CNY | 2021-07-14 | |
| abcr | AB180425-250 mg |
3,4,5-Trichlorothiophene-2-carboxylic acid, 95%; . |
26020-48-4 | 95% | 250mg |
€230.10 | 2023-05-07 | |
| abcr | AB180425-1 g |
3,4,5-Trichlorothiophene-2-carboxylic acid, 95%; . |
26020-48-4 | 95% | 1g |
€367.00 | 2023-05-07 | |
| abcr | AB180425-5 g |
3,4,5-Trichlorothiophene-2-carboxylic acid, 95%; . |
26020-48-4 | 95% | 5g |
€850.00 | 2023-05-07 | |
| abcr | AB180425-10 g |
3,4,5-Trichlorothiophene-2-carboxylic acid, 95%; . |
26020-48-4 | 95% | 10g |
€1172.00 | 2023-05-07 | |
| TRC | T234180-500mg |
3,4,5-Trichloro-2-thiophenecarboxylic Acid |
26020-48-4 | 500mg |
$ 190.00 | 2023-02-03 | ||
| TRC | T234180-1g |
3,4,5-Trichloro-2-thiophenecarboxylic Acid |
26020-48-4 | 1g |
$ 345.00 | 2023-02-03 | ||
| TRC | T234180-2.5g |
3,4,5-Trichloro-2-thiophenecarboxylic Acid |
26020-48-4 | 2.5g |
$ 770.00 | 2023-02-03 |
3,4,5-Trichloro-2-thiophenecarboxylic Acid Related Literature
-
Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
-
Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
-
Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
-
Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
-
Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
26020-48-4 (3,4,5-Trichloro-2-thiophenecarboxylic Acid) Related Products
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- 61209-02-7(3,4-dichlorothiophene-2-carboxylic acid)
- 71501-53-6(chlorothenoic acid)
- 66729-79-1(2-Thiopenecarboxaldehyde, 3,4,5-trichloro-)
- 81730-18-9(methyl 3,4,5-trichlorothiophene-2-carboxylate)
- 89281-29-8(Methyl 4,5-dichlorothiophene-2-carboxylate)
- 229343-22-0(3-chloro-5-methylthiophene-2-carboxylic acid)
- 31166-29-7(4,5-Dichlorothiophene-2-carboxylic Acid)
- 105734-84-7(2-Thiophenecarboxylic acid, 3-chloro-, potassium salt (1:1))
- 130562-97-9(Ethyl 4,5-dichlorothiophene-2-carboxylate)
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